Cas no 147636-76-8 (Ethyl piperidine-4-carboxylate hydrochloride)

• Product Name: Ethyl piperidine-4-carboxylate hydrochloride
• CAS No: 147636-76-8
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD06655993
• CID: 65052
• PubChem ID: 18521570
• Update Time: 2025-05-20

Ethyl piperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl piperidine-4-carboxylate hydrochloride
• Ethyl piperidine-4-carboxylate, HCl
• ETHYL 4-PIPERIDINECARBOXYLATE HCL
• ETHYL ISONIPECOTATE HYDROCHLORIDE
• ETHYL 4-PIPERIDINECARBOXYLATE HYDROCHLORIDE
• 4-Piperidinecarboxylic acid ethyl ester hydrochloride
• PIPERIDINE-4-CARBOXYLIC ACID ETHYL ESTER HYDROCHLORIDE
• Ethyl piperidine-4-carboxylate HCl
• AK114998
• SNZAKTXWTXRXNI-UHFFFAOYSA-N
• HT1180
• LS20900
• AM85324
• BC219311
• SY023673
• ethyl 4-piperidine
• Ethyl peridine-4-carboxylate
• SCHEMBL1420351
• FT-0655409
• PIPERIDINE-4-CARBOXYLICACIDETHYLESTERHYDROCHLORIDE
• AKOS015897855
• MFCD06655993
• 147636-76-8
• 4-Piperidinecarboxylic acid, ethyl ester, hydrochloride (1:1)
• A808672
• Ethyl piperidine-4-carboxylate--hydrogen chloride (1/1)
• DTXSID00594398
• SB40672
• CS-0042915
• ethyl piperidine-4-carboxylate;hydrochloride
• AS-17917
• ethyl 4-piperidinecarboxylate hydrochloride, AldrichCPR
• F14112
• XFA63676
• Ethylpiperidine-4-carboxylate,HCl
• DB-063723

• MDL： MFCD06655993
• Inchi： 1S/C8H15NO2.ClH/c1-2-11-8(10)7-3-5-9-6-4-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： SNZAKTXWTXRXNI-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCNCC1)=O

Computed Properties

• Exact Mass: 193.08700
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Melting Point: 140-142°C
• Flash Point: 107.4℃
• PSA: 38.33000
• LogP: 1.67990

Ethyl piperidine-4-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl piperidine-4-carboxylate hydrochloride

Recent Advances in the Application of Ethyl Piperidine-4-carboxylate Hydrochloride (CAS: 147636-76-8) in Chemical Biology and Pharmaceutical Research

Ethyl piperidine-4-carboxylate hydrochloride (CAS: 147636-76-8) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery and development, particularly in the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. This research brief consolidates the latest findings on the applications, synthetic methodologies, and pharmacological properties of this compound, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of ethyl piperidine-4-carboxylate hydrochloride as a versatile building block in the synthesis of potent sigma-1 receptor ligands. These ligands exhibit promising neuroprotective effects, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed a multi-step synthetic route, with the hydrochloride salt form (147636-76-8) proving crucial for enhancing the compound's stability and solubility in subsequent reactions.

In antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the development of novel quinolone derivatives using ethyl piperidine-4-carboxylate hydrochloride as a key intermediate. The resulting compounds showed significant activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The hydrochloride salt's improved handling characteristics and reactivity profile were noted as critical factors in achieving high yields in the synthetic process.

Recent advancements in synthetic methodology have also focused on optimizing the production of 147636-76-8. A 2023 study in Organic Process Research & Development described a green chemistry approach using continuous flow technology, which improved the overall yield by 15% while reducing solvent waste. This innovation addresses both economic and environmental concerns in large-scale pharmaceutical manufacturing.

Pharmacokinetic studies have revealed interesting properties of derivatives synthesized from ethyl piperidine-4-carboxylate hydrochloride. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated that piperidine-containing compounds exhibit favorable blood-brain barrier penetration, supporting their potential as central nervous system drugs. The hydrochloride salt form was particularly noted for its consistent dissolution profile across different physiological pH conditions.

Ongoing clinical trials (Phase I/II) are investigating several drug candidates derived from this scaffold for pain management applications. Preliminary results suggest that modifications at the 4-position of the piperidine ring, facilitated by the carboxylate ester group, allow for fine-tuning of opioid receptor affinity while minimizing addictive potential. These developments highlight the continued relevance of 147636-76-8 in addressing the opioid crisis through safer analgesic development.

Future research directions identified in recent literature include exploring the compound's potential in radiopharmaceuticals for PET imaging and investigating its metal-chelating properties for neurodegenerative disease treatment. The versatility of ethyl piperidine-4-carboxylate hydrochloride as a synthetic intermediate ensures its ongoing importance in medicinal chemistry and drug discovery efforts worldwide.